Cas no 2248220-64-4 ((2S)-2-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)propan-1-amine)

• Product Name: (2S)-2-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)propan-1-amine
• CAS No: 2248220-64-4
• MF: C₁₀H₁₇F₂N
• MW: 189.245489835739
• CID: 5760984
• PubChem ID: 137941010
• Update Time: 2023-11-15

(2S)-2-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)propan-1-amine
• EN300-6512527
• 2248220-64-4
• (2S)-2-{7,7-difluorobicyclo[4.1.0]heptan-1-yl}propan-1-amine

• Inchi： 1S/C10H17F2N/c1-7(6-13)9-5-3-2-4-8(9)10(9,11)12/h7-8H,2-6,13H2,1H3/t7-,8?,9?/m1/s1
• InChI Key： KZMFHMFLRQIBCV-AFPNSQJFSA-N
• SMILES： FC1(C2CCCCC21[C@H](C)CN)F

Computed Properties

• Exact Mass: 189.13290587g/mol
• Monoisotopic Mass: 189.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų